Dithiobis(methanesulfonic acid)
Overview
Description
Dithiobis(methanesulfonic acid) is a compound with the molecular formula C2H6O6S4 . It is also known by the common name Methanesulfonic Acid .
Synthesis Analysis
The synthesis of Dithiobis(methanesulfonic acid) involves complex chemical reactions. A study on the structural effects of amines in enhancing methanesulfonic acid-driven new particle formation provides insights into the synthesis process . Another study discusses a metal-free, MSAA-promoted S-carbonylation of thiols with feedstock acids, providing an efficient and atom-economic strategy for the synthesis of thioesters .
Molecular Structure Analysis
The molecular structure of Dithiobis(methanesulfonic acid) is characterized by its molecular formula C2H6O6S4 and a molecular weight of 254.325 .
Chemical Reactions Analysis
Methanesulfonic acid, a component of Dithiobis(methanesulfonic acid), can dissolve a wide range of metal salts, many of them in significantly higher concentrations than in hydrochloric acid (HCl) or sulfuric acid (H2SO4) . A study on the properties of methanesulfonic acid in hydrometallurgy discusses its potential for use in various chemical reactions . Another study investigates the degradation mechanism of a methanesulfonic acid-based electroplating bath .
Physical And Chemical Properties Analysis
Methanesulfonic acid, a component of Dithiobis(methanesulfonic acid), is a strong acid that forms highly soluble salts. It is colorless, odorless, and readily biodegradable .
Scientific Research Applications
Sulfhydryl Group Determination
Dithiobis(methanesulfonic acid) plays a significant role in determining sulfhydryl groups. A study highlighted the use of a water-soluble aromatic disulfide, 5,5′-dithiobis(2-nitrobenzoic acid), for the determination of sulfhydryl groups in biological materials, including its reaction with blood, suggesting potential applications in biochemistry and molecular biology (Ellman, 1959).
Microbial Metabolism
Methanesulfonic acid, a stable strong acid, is a key intermediate in sulfur biogeochemistry. It is metabolized by diverse aerobic bacteria, serving as a sulfur source for growth. This has implications for understanding microbial processes and environmental sulfur cycling (Kelly & Murrell, 1999).
Zinc Methanesulfonate Complexes
Research on zinc methanesulfonate complexes, including their preparation and characterization, provides insights into potential applications in inorganic chemistry and material science (Silveira et al., 2004).
Environmental Assessment
A life cycle assessment of methanesulfonic acid production methods revealed that a direct process from methane and sulfur trioxide has a significantly lower environmental impact compared to conventional methods. This suggests its potential as a greener chemical feedstock (Kappenthuler et al., 2018).
Environmental Benefits
Methanesulfonic acid's solubility, conductivity, and low toxicity make it an ideal electrolyte for various electrochemical processes. Its environmental benefits, especially in electroplating processes, are significant (Gernon et al., 1999).
Mechanism of Action
The mechanism of action of Dithiobis(methanesulfonic acid) involves complex chemical reactions. A study reports a practical process for the production of methanesulfonic acid from only two reactants: methane and sulfur trioxide . Another study discusses the microscopic formation mechanism of methanesulfonic acid (MSA)–methylamine (MA)–ammonia (NH3) clusters .
Safety and Hazards
Dithiobis(methanesulfonic acid) is considered hazardous. It is corrosive to metals and can cause acute oral toxicity, acute dermal toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system .
Future Directions
The global demand for methanesulfonic acid (MSA) has increased steadily over the past years. This trend is fueled by a growing interest in environmentally friendly products and formulations. In response to growing customer demand, BASF has invested a higher double-digit million euro amount to expand production capacities . Another study discusses the atmospheric implications of synergy in methanesulfonic acid–base cluster formation .
properties
IUPAC Name |
(sulfomethyldisulfanyl)methanesulfonic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H6O6S4/c3-11(4,5)1-9-10-2-12(6,7)8/h1-2H2,(H,3,4,5)(H,6,7,8) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JPQXUUPDVBQQLZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(SSCS(=O)(=O)O)S(=O)(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H6O6S4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10200392 |
Source
|
| Record name | Dithiobis(methanesulfonic acid) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10200392 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
52372-85-7 |
Source
|
| Record name | Dithiobis(methanesulfonic acid) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052372857 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Dithiobis(methanesulfonic acid) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10200392 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | DITHIOBIS(METHANESULFONIC ACID) | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/79LXO2KBDW | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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